Cas no 1038368-50-1 (5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol
• CAS No: 1038368-50-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 4569026
• Update Time: 2025-05-24

5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-[(3-methoxyphenyl)methyl]-
• 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol

• Inchi： 1S/C10H10N2O2S/c1-13-8-4-2-3-7(5-8)6-9-11-12-10(15)14-9/h2-5H,6H2,1H3,(H,12,15)
• InChI Key： SIFMIXUMYIIXFG-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=CC(OC)=C2)=NNC1=S

Additional information on 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol

Introducing 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol (CAS No. 1038368-50-1): A Promising Compound in Modern Pharmaceutical Research

5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol, identified by its CAS number 1038368-50-1, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic thiol derivative combines a 1,3,4-oxadiazole core with a 3-methoxyphenylmethyl side chain, creating a molecular framework that exhibits intriguing biological activities. The oxadiazole ring is a well-documented pharmacophore in drug discovery, known for its ability to modulate various biological pathways, while the thiol group introduces potential redox-active properties that are increasingly relevant in contemporary therapeutic strategies.

The 1,3,4-oxadiazole scaffold is particularly noteworthy for its versatility in medicinal chemistry. It is a five-membered aromatic heterocycle containing two nitrogen atoms and one oxygen atom, which together contribute to its stability and reactivity. This motif has been extensively explored in the development of antimicrobial, antiviral, anti-inflammatory, and anticancer agents. For instance, recent studies have highlighted the oxadiazole derivatives as potent inhibitors of bacterial enzymes and viral proteases, underscoring their therapeutic potential.

The 3-methoxyphenylmethyl substituent in 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol adds another layer of complexity to its pharmacological profile. The methoxy group on the phenyl ring can influence both the electronic properties and metabolic stability of the molecule. Additionally, the phenyl ring itself is a common pharmacophore found in many bioactive compounds, often contributing to binding affinity and selectivity. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

The thiol group at the 2-position of the oxadiazole ring is particularly interesting from a chemical biology perspective. Thiols are well-known for their redox-active properties, which can be exploited in various therapeutic contexts. For example, they have been shown to participate in enzyme inhibition through disulfide bond formation or to act as cofactors in enzymatic reactions. In addition, thiols are known to exhibit antioxidant activity by scavenging reactive oxygen species (ROS), which is relevant in conditions involving oxidative stress such as neurodegenerative diseases and inflammation.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify novel drug candidates. The structural features of 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol make it an attractive candidate for virtual docking studies against various biological targets. Preliminary computational analyses suggest that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression and inflammation. These findings align with emerging research trends that emphasize the use of multi-target drugs to achieve synergistic therapeutic effects.

In vitro studies have begun to explore the biological activity of 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol. Initial results indicate that it exhibits notable inhibitory effects on certain kinases and proteases associated with cancer cell proliferation. The oxadiazole core appears to disrupt key signaling cascades by interfering with ATP binding or substrate recognition. Meanwhile, the thiol group may contribute to stabilizing reactive intermediates or modulating enzyme conformational changes. These observations are particularly exciting given the high unmet medical needs associated with these diseases.

The potential role of this compound in addressing inflammatory disorders is also being explored. Chronic inflammation is a hallmark of many diseases, including autoimmune conditions and metabolic syndromes. The ability of 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol to modulate inflammatory pathways could be harnessed to develop novel anti-inflammatory therapies. Specifically, its interaction with nuclear factor kappa B (NFκB) signaling pathways has been hypothesized based on structural analogs and functional assays.

From a synthetic chemistry perspective,5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol represents an interesting challenge due to its complex architecture. Efficient synthetic routes would require careful consideration of regioselectivity and functional group compatibility during multi-step organic transformations. Advances in transition-metal-catalyzed cross-coupling reactions have provided new tools for constructing heterocyclic frameworks like oxadiazoles with greater precision and efficiency. These methodologies could be leveraged to optimize synthetic pathways for this compound while maintaining high yields and purity standards.

The pharmacokinetic properties of any promising drug candidate must be thoroughly evaluated before advancing into clinical trials. Preliminary pharmacokinetic (PK) modeling suggests that 5-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazole-2-thiol may exhibit moderate solubility and bioavailability characteristics suitable for oral administration. However,logP values indicate potential challenges related to blood-brain barrier penetration, which might necessitate modifications or alternative delivery systems if central nervous system (CNS) targeting becomes a goal.

Future research directions should focus on elucidating the detailed mechanism(s) of action through both biochemical assays and cellular models. Understanding how this compound interacts with biological targets at an atomic level will provide critical insights into its therapeutic potential and limitations. Additionally,structure-based drug design approaches could be employed to optimize potency while minimizing off-target effects—a crucial consideration in modern pharmaceutical development.

The integration of machine learning algorithms into drug discovery workflows offers exciting opportunities for accelerating research timelines.* Predictive models trained on large datasets could help prioritize analogs based on predicted bioactivity, reducing experimental screening costs significantly.* Given its unique structural features,5-[(methoxyphenyl)methyl])-1,3,4-Oxadiazole]-(thio] stands out as a promising scaffold for further exploration using these advanced computational techniques.*

In conclusion,5-[(methoxyphenyl)methyl])-1,3,4-Oxadiazole]-(thio] (CAS No.* 1038368*–*50*–*1*) represents an intriguing compound with significant potential across multiple therapeutic areas.* Its combination of known pharmacophores,* along with novel functional groups,* makes it an attractive candidate for further investigation.* As pharmaceutical research continues*to evolve toward more personalized medicine,* compounds like this*will play an increasingly important role*in addressing complex human diseases.* Continued exploration*of its biological activity,* synthetic feasibility,*and pharmacokinetic profile*holds promise for unlocking new therapeutic possibilities.*